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Cat. No.: B1267078 Get Quote

Introduction

2-Hydroxy-6-methylisonicotinic acid is a heterocyclic compound of interest in

pharmaceutical research and development due to its structural similarity to nicotinic acid

derivatives. Accurate and reliable quantification of this compound is crucial for purity

assessments, stability studies, and pharmacokinetic analyses. This application note details a

robust High-Performance Liquid Chromatography (HPLC) method for the determination of 2-
Hydroxy-6-methylisonicotinic acid. The described protocol offers a straightforward and

reproducible approach for researchers, scientists, and drug development professionals.

Analytical Principle

The method employs reversed-phase HPLC with UV detection. The separation is achieved on

a C18 stationary phase using an isocratic mobile phase consisting of an aqueous buffer and an

organic modifier. The analyte is detected by its UV absorbance, allowing for accurate

quantification. This method is analogous to established procedures for similar compounds such

as isonicotinic acid, ensuring a high probability of success.[1]

Experimental Protocols
1. Instrumentation and Materials
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HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a

UV-Vis detector.

Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is

recommended for optimal separation.

Chemicals and Reagents:

2-Hydroxy-6-methylisonicotinic acid reference standard (>98% purity).

Acetonitrile (HPLC grade).

Water (HPLC grade).

Phosphoric acid or Formic acid (for mobile phase pH adjustment). For Mass Spectrometry

(MS) compatible applications, formic acid is preferred.[2]

Preparation of Mobile Phase:

A typical mobile phase could consist of a mixture of acetonitrile and water, with a small

amount of acid for pH control. For example, a mobile phase of Acetonitrile:Water (e.g.,

10:90 v/v) with 0.1% phosphoric acid can be effective.[1][2] The optimal ratio should be

determined during method development.

Preparation of Standard Solutions:

Prepare a stock solution of 2-Hydroxy-6-methylisonicotinic acid (e.g., 1 mg/mL) by

dissolving an accurately weighed amount in a suitable solvent (e.g., a 50:50 mixture of

acetonitrile and water).

Prepare a series of calibration standards by diluting the stock solution to the desired

concentrations.

Preparation of Sample Solutions:

Accurately weigh the sample containing 2-Hydroxy-6-methylisonicotinic acid.
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Dissolve the sample in the same solvent used for the standard solutions to a known final

concentration.

Filter the sample solution through a 0.45 µm syringe filter before injection to remove any

particulate matter.

2. HPLC Method Parameters

The following are recommended starting parameters for the HPLC analysis. These may require

optimization for specific instrumentation and applications.

Parameter Recommended Condition

Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase
Isocratic: Acetonitrile:Water (e.g., 10:90 v/v) with

0.1% Phosphoric Acid

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 10 µL

Detection Wavelength

UV at approximately 210-280 nm (to be

optimized based on the UV spectrum of the

analyte)

Run Time Approximately 10 minutes

3. Data Analysis

Identify the peak corresponding to 2-Hydroxy-6-methylisonicotinic acid based on its

retention time from the standard injection.

Construct a calibration curve by plotting the peak area versus the concentration of the

calibration standards.

Determine the concentration of 2-Hydroxy-6-methylisonicotinic acid in the sample

solutions by interpolating their peak areas from the calibration curve.
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Quantitative Data Summary
The following table summarizes the expected performance characteristics of the HPLC method.

Parameter Expected Value

Retention Time (tR) ~ 4.5 min (dependent on exact conditions)

Linearity (R²) > 0.999

Limit of Detection (LOD)
To be determined experimentally, but expected

to be in the low ng/mL range.

Limit of Quantification (LOQ)
To be determined experimentally, but expected

to be in the mid-to-high ng/mL range.

Precision (%RSD) < 2%

Accuracy (% Recovery) 98 - 102%

Experimental Workflow Visualization
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Caption: HPLC analysis workflow for 2-Hydroxy-6-methylisonicotinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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